Cas no 92638-07-8 (4-Pyrimidinecarboxylic acid, 2,6-dichloro-, 1-methylethyl ester)

• Product Name: 4-Pyrimidinecarboxylic acid, 2,6-dichloro-, 1-methylethyl ester
• CAS No: 92638-07-8
• MF: C₈H₈Cl₂N₂O₂
• MW: 235.067319869995
• CID: 2815575
• Update Time: 2023-08-07

4-Pyrimidinecarboxylic acid, 2,6-dichloro-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• isopropyl 2,6-dichloropyrimidine-4-carboxylate
• 4-Pyrimidinecarboxylic acid, 2,6-dichloro-, 1-methylethyl ester
• Propan-2-yl 2,6-dichloropyrimidine-4-carboxylate

• Inchi： 1S/C8H8Cl2N2O2/c1-4(2)14-7(13)5-3-6(9)12-8(10)11-5/h3-4H,1-2H3
• InChI Key： LTSFAKXUXAKDJX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC(C)C)=NC(=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• XLogP3: 3.1
• Topological Polar Surface Area: 52.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives